Cas no 2770486-77-4 (1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid)

• Product Name: 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid
• CAS No: 2770486-77-4
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5923443
• PubChem ID: 165993707
• Update Time: 2025-06-07

1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37397272
• 2770486-77-4
• 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid

• Inchi： 1S/C22H24N2O4/c1-2-23-11-12-24(13-20(23)21(25)26)22(27)28-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,25,26)
• InChI Key： SCZVFGCTUBZDPS-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC)C(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid

Introduction to 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid (CAS No. 2770486-77-4)

1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid (CAS No. 2770486-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, EFCP, is a derivative of piperazine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structure of EFCP makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its excellent stability under basic conditions and its ease of removal under mild acidic conditions. This characteristic makes EFCP particularly useful in the development of peptides and peptidomimetics, which are essential in drug discovery and development. Recent studies have highlighted the potential of EFCP in enhancing the solubility and bioavailability of peptides, thereby improving their therapeutic efficacy.

In the context of medicinal chemistry, 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid has been explored for its ability to modulate various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that EFCP can act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting conditions such as Alzheimer's and Parkinson's disease.

Furthermore, EFCP has demonstrated promising results in preclinical studies as a potential anticancer agent. Studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, making it a candidate for further investigation in oncology. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The synthesis of 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid typically involves several steps, including the protection of the piperazine ring with the Fmoc group, followed by functionalization at the carboxylic acid position. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of EFCP. These methods have significantly reduced the time and cost associated with large-scale production, making EFCP more accessible for both research and industrial applications.

In addition to its pharmaceutical applications, EFCP has also found use in materials science. The compound's unique structural properties make it suitable for the development of functional materials with tailored properties. For example, recent studies have explored the use of EFCP in the synthesis of self-assembling nanostructures and stimuli-responsive materials. These materials have potential applications in drug delivery systems, sensors, and other advanced technologies.

The safety profile of 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid is an important consideration in its development and use. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that EFCP is generally well-tolerated at therapeutic doses, with minimal toxicity observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, 1-ethyl-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine-2-carboxylic acid (CAS No. 2770486-77-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it a valuable tool for researchers and developers working on innovative solutions to pressing health challenges. As research continues to advance, it is likely that new applications for EFCP will be discovered, further expanding its impact on science and medicine.